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For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Ethylbenzaldehyde (C₉H₁₀O) is an aromatic aldehyde characterized by an ethyl group at the

ortho position of the benzaldehyde scaffold. With a molecular weight of approximately 134.18

g/mol , this compound serves as a versatile intermediate in organic synthesis.[1][2] Its utility

spans various fields, including the fragrance industry and, more significantly for this guide, as a

building block in the synthesis of potentially bioactive molecules and pharmaceutical

intermediates.[3] This document provides a comprehensive overview of the physicochemical

properties, spectroscopic data, synthesis methodologies, and known applications of 2-
ethylbenzaldehyde, with a particular focus on its relevance to drug discovery and

development.

Physicochemical and Spectroscopic Data
A summary of the key physical, chemical, and spectroscopic properties of 2-
Ethylbenzaldehyde is presented below for easy reference and comparison.

Table 1: Physicochemical Properties of 2-
Ethylbenzaldehyde
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Property Value Reference

Molecular Formula C₉H₁₀O [4][2][5][6][7]

Molecular Weight 134.17 g/mol [5]

134.18 g/mol [4][1][2][3]

134.1751 g/mol

CAS Number 22927-13-5 [4][1][3]

Appearance
Clear colorless to light yellow

liquid
[7]

Density 1.02 g/mL at 25 °C [1][3]

Boiling Point 212 °C [1][3]

Refractive Index (n20/D) 1.538 [1][3]

Solubility
Sparingly soluble in water;

soluble in organic solvents.

Table 2: Spectroscopic Data for 2-Ethylbenzaldehyde
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Spectroscopic Technique Key Data Points Reference

Mass Spectrometry (GC-MS)

m/z Top Peak: 133; m/z 2nd

Highest: 134; m/z 3rd Highest:

105

[1]

Infrared (IR) Spectroscopy
Conforms to standard

spectrum for the compound.
[7]

¹H NMR Spectroscopy

Data for analogous

compounds suggest

characteristic peaks for

aldehydic, aromatic, and ethyl

protons.

¹³C NMR Spectroscopy

Data for analogous

compounds suggest a

characteristic peak for the

carbonyl carbon around 190-

215 ppm.

Synthesis of 2-Ethylbenzaldehyde: Experimental
Protocol
The synthesis of 2-ethylbenzaldehyde can be achieved through the oxidation of 2-ethylbenzyl

alcohol. This method offers a direct and efficient route to the desired aldehyde. Below is a

representative experimental protocol.

Oxidation of 2-Ethylbenzyl Alcohol
Materials:

2-Ethylbenzyl alcohol

Pyridinium chlorochromate (PCC) or other suitable oxidizing agent (e.g., activated

Manganese Dioxide)

Anhydrous dichloromethane (DCM)
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Silica gel

Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis

Procedure:

In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-

ethylbenzyl alcohol in anhydrous dichloromethane.

To this stirred solution, add pyridinium chlorochromate (PCC) in one portion. The amount of

PCC should be in slight excess (e.g., 1.5 equivalents) relative to the alcohol.

Allow the reaction mixture to stir at room temperature. Monitor the progress of the reaction

by Thin Layer Chromatography (TLC) until the starting material is consumed.

Upon completion, dilute the reaction mixture with diethyl ether and pass it through a short

plug of silica gel to remove the chromium salts.

Wash the silica gel plug with additional diethyl ether.

Combine the organic filtrates and wash sequentially with a saturated aqueous solution of

sodium bicarbonate, water, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude 2-ethylbenzaldehyde can be purified by vacuum distillation or column

chromatography on silica gel to yield the final product.

Workflow for the Synthesis of 2-Ethylbenzaldehyde
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Start: 2-Ethylbenzyl Alcohol in DCM

Add Pyridinium Chlorochromate (PCC)

Stir at Room Temperature

Monitor by TLC

Work-up:
- Dilute with Diethyl Ether
- Filter through Silica Gel

Reaction Complete

Wash with:
- NaHCO3 (aq)

- Water
- Brine

Dry over MgSO4

Concentrate in vacuo

Purify by Vacuum Distillation
or Column Chromatography

End Product: 2-Ethylbenzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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